Cas no 2172390-34-8 (5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172390-34-8
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5896920
• PubChem ID: 165526864
• Update Time: 2025-10-21

5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• 2172390-34-8
• EN300-1458324

• Inchi： 1S/C12H15NO4S/c1-2-17-12(16)10-13-8(11(14)15)9(18-10)7-5-3-4-6-7/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： VKQIHFKLNSLPIY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C(=O)O)=C1C1CCCC1

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid

Introduction to 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172390-34-8)

5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2172390-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid, particularly the presence of a cyclopentyl group and an ethoxycarbonyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The compound’s molecular structure incorporates a thiazole core, which is a five-membered aromatic ring containing sulfur and nitrogen atoms. This core is highly versatile and is found in numerous biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The cyclopentyl substituent at the 5-position enhances the steric bulk of the molecule, potentially influencing its interactions with biological targets. Additionally, the ethoxycarbonyl group at the 2-position introduces a polar functional group that can affect solubility and reactivity.

Recent advancements in drug discovery have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications to the thiazole scaffold can significantly alter biological activity, making it a valuable scaffold for medicinal chemists. The compound 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid represents an interesting case study in this context, as its structural features may confer unique properties that are advantageous for drug development.

In particular, the ethoxycarbonyl group in 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid can serve as a reactive site for further chemical modifications, such as coupling with amino acids or other pharmacophores. This flexibility makes it a promising candidate for synthesizing more complex molecules with tailored biological activities. Furthermore, the cyclopentyl ring can improve metabolic stability and oral bioavailability, which are critical factors in drug design.

Current research in medicinal chemistry is increasingly focused on identifying novel scaffolds that can address unmet medical needs. Thiazole derivatives continue to be a focal point due to their diverse biological activities. For instance, studies have shown that certain thiazole-based compounds exhibit antimicrobial properties by inhibiting key enzymes or disrupting cell membranes. The structural motif of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid aligns well with these findings, suggesting potential applications in combating resistant bacterial strains or fungal infections.

The synthesis of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopentyl group typically involves Friedel-Crafts alkylation or similar methods, while the ethoxycarbonylation step often employs reagents such as oxalyl chloride or phosgene derivatives (in controlled environments). Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing waste and improving yields.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding modes of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid with biological targets. These studies are crucial for rational drug design and can help optimize lead compounds before experimental validation. The integration of machine learning algorithms has further accelerated this process by enabling high-throughput virtual screening of potential hits.

The pharmacokinetic properties of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid are also under investigation to ensure its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining drug efficacy and safety. In vitro assays are commonly employed to assess these parameters using liver microsomes or cell-based models. Additionally, preclinical studies in animal models provide valuable data on pharmacodynamics and potential side effects.

Future directions in research may explore derivatization strategies to enhance the potency or selectivity of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid. For example, replacing the cyclopentyl group with other substituted rings or introducing additional functional groups could lead to novel analogs with improved pharmacological profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical candidates.

The broader significance of 5-cyclopentyl-2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid lies in its contribution to the expanding library of heterocyclic compounds used in drug discovery. As our understanding of disease mechanisms advances, so does our need for innovative molecular tools to address them. Thiazole derivatives remain at the forefront of this effort due to their inherent versatility and biological relevance.